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Compound of Interest

Compound Name:
Ethyl 3-oxo-3-(4-

tetrahydropyranyl)propanoate

Cat. No.: B1344775 Get Quote

An In-depth Technical Guide on the Physical Properties of Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate. The information is compiled

from various chemical data sources to support research, development, and safety assessments

involving this compound.

Chemical Identity
Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate is a chemical compound with the CAS

number 856414-68-1.[1] It is also referred to as 3-OXO-3-(TETRAHYDRO-PYRAN-4-YL)-

PROPIONIC ACID ETHYL ESTER.[1][2][3]

Summary of Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Ethyl 3-oxo-3-(4-
tetrahydropyranyl)propanoate. It is important to note that some of these values are predicted

and should be confirmed by experimental data where critical.
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Property Value Source

Molecular Formula C10H16O4 [1][2][3]

Molecular Weight 200.23 g/mol [1][3]

Appearance Colorless to light yellow liquid [1]

Boiling Point 287.7 ± 30.0 °C (Predicted) [1][2]

Density 1.101 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 123.3 ± 24.6 °C [2]

Refractive Index 1.457 [2]

pKa 10.32 ± 0.20 (Predicted) [1]

Storage Temperature Room temperature [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not available in the public domain. The provided boiling point, density, and pKa values are

based on computational predictions.[1][2] For critical applications, it is recommended to

determine these properties experimentally using standard laboratory procedures such as those

outlined by the OECD Guidelines for the Testing of Chemicals.

Structural and Property Relationships
The following diagram illustrates the central role of the compound's structure in determining its

various properties.
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Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate

Physical Properties Chemical Properties
Safety Information

{Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate | C10H16O4 | MW: 200.23 g/mol}

Appearance

Colorless to light yellow liquid

Boiling Point

287.7 ± 30.0 °C (Predicted)

Density

1.101 ± 0.06 g/cm³ (Predicted)

Flash Point

123.3 ± 24.6 °C

Refractive Index

1.457

pKa

10.32 ± 0.20 (Predicted)

Signal Word

Warning

Hazards

H315: Skin Irritation
 H319: Eye Irritation
 H335: Respiratory Irritation

Click to download full resolution via product page

Caption: Key properties of Ethyl 3-oxo-3-(4-tetrahydropyranyl)propanoate.

Safety and Handling
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

this compound is associated with the following hazards:

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Users should consult the full Safety Data Sheet (SDS) from their supplier for comprehensive

safety and handling information. Standard laboratory practices, including the use of personal

protective equipment (PPE), are recommended when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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